2-(4-Morpholinyl)-5-{[4-(1-pyrrolidinyl)benzyl]amino}benzoic acid
2-(4-Morpholinyl)-5-{[4-(1-pyrrolidinyl)benzyl]amino}benzoic acid
Brand Name:
Vulcanchem
CAS No.:
765934-04-1
VCID:
VC0358782
InChI:
InChI=1S/C22H27N3O3/c26-22(27)20-15-18(5-8-21(20)25-11-13-28-14-12-25)23-16-17-3-6-19(7-4-17)24-9-1-2-10-24/h3-8,15,23H,1-2,9-14,16H2,(H,26,27)
SMILES:
C1CCN(C1)C2=CC=C(C=C2)CNC3=CC(=C(C=C3)N4CCOCC4)C(=O)O
Molecular Formula:
C22H27N3O3
Molecular Weight:
381.5g/mol
2-(4-Morpholinyl)-5-{[4-(1-pyrrolidinyl)benzyl]amino}benzoic acid
CAS No.: 765934-04-1
Main Products
VCID: VC0358782
Molecular Formula: C22H27N3O3
Molecular Weight: 381.5g/mol
![2-(4-Morpholinyl)-5-{[4-(1-pyrrolidinyl)benzyl]amino}benzoic acid - 765934-04-1](/images/no_structure.jpg)
| CAS No. | 765934-04-1 |
|---|---|
| Product Name | 2-(4-Morpholinyl)-5-{[4-(1-pyrrolidinyl)benzyl]amino}benzoic acid |
| Molecular Formula | C22H27N3O3 |
| Molecular Weight | 381.5g/mol |
| IUPAC Name | 2-morpholin-4-yl-5-[(4-pyrrolidin-1-ylphenyl)methylamino]benzoic acid |
| Standard InChI | InChI=1S/C22H27N3O3/c26-22(27)20-15-18(5-8-21(20)25-11-13-28-14-12-25)23-16-17-3-6-19(7-4-17)24-9-1-2-10-24/h3-8,15,23H,1-2,9-14,16H2,(H,26,27) |
| Standard InChIKey | QCIOUFLHSAKRFN-UHFFFAOYSA-N |
| SMILES | C1CCN(C1)C2=CC=C(C=C2)CNC3=CC(=C(C=C3)N4CCOCC4)C(=O)O |
| Canonical SMILES | C1CCN(C1)C2=CC=C(C=C2)CNC3=CC(=C(C=C3)N4CCOCC4)C(=O)O |
| PubChem Compound | 1838940 |
| Last Modified | Nov 11 2021 |
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